molecular formula C14H21N3O2 B6149052 tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate CAS No. 1513681-34-9

tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate

Cat. No. B6149052
CAS RN: 1513681-34-9
M. Wt: 263.3
InChI Key:
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Description

“tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate” is a chemical compound that is used as a building block in the synthesis of various other compounds . It is also an important intermediate in the synthesis of IRAK-4 inhibitors .


Synthesis Analysis

The synthesis of this compound involves several steps. In one reported method, tert-butyl 3-bromo-1 H -indole-1-carboxylate, 2- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, and Pd (PPh 3) 4 were mixed in a dioxane / K 2 CO 3 mixture. The mixture was stirred at 100 °C under argon for 4 hours .


Molecular Structure Analysis

The molecular structure of “tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate” can be analyzed using various programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD, which can produce impressive simulation visualizations .


Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can readily undergo [3+2] cycloadditions with dipolariphiles to generate a series of small-ring spirocycles .


Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate” can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC & more .

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate”:

Janus Kinase 3 (JAK3) Inhibitors

This compound is used in preparing JAK3 inhibitors, which are significant in immunosuppression and transplant rejection treatments. JAK3 is a critical target for treating various disorders, including inflammatory disorders , autoimmune diseases , and cancer .

Hepatitis C Virus (HCV) Protease Inhibitors

It serves as a precursor for a class of HCV protease inhibitors, particularly effective against HCV genotype 1 infection . These inhibitors are crucial in managing and treating Hepatitis C .

Aminoglycoside Antibacterial Compounds

The compound is instrumental in synthesizing novel aminoglycoside compounds with antibacterial activity , which are essential in combating bacterial infections .

Protease Activated Receptor-1 (PAR-1) Antagonists

It can be used to prepare bicyclic himbacine derivatives that act as antagonists of PAR-1 and are potential cannabis (CB2) receptor inhibitors . These are useful for the secondary prevention of Acute Coronary Syndrome (ACS) , myocardial infarction, thrombotic stroke, or peripheral arterial disease .

Phospho-Inositol 3-Kinase (P13K) Modulators

Bicyclic azacyclobenzylamine derivatives, such as pyridopyrimidines, can be synthesized from this compound to modulate P13K activity. These modulators are vital in treating diseases associated with P13K, including inflammatory disorders, immune-based disorders, and cancer .

Synthesis of Bioactive Compounds

It has been applied extensively in synthesizing bioactive compounds and recently found its application in constructing aza-annulated organic semiconducting materials .

Mechanism of Action

Target of Action

Tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate is a type of azetidine compound . Azetidine compounds are widely used as pharmaceutical intermediates . This particular compound has been identified as an important pharmaceutical intermediate used in the synthesis of IRAK-4 inhibitors .

Mode of Action

It’s known that it plays a crucial role in the synthesis of irak-4 inhibitors . IRAK-4 is a kinase involved in the signal transduction pathway of Toll-like and IL-1 receptors, which are important in the immune response. Inhibitors of IRAK-4 are being investigated for their potential in treating autoimmune diseases and certain cancers.

Biochemical Pathways

The compound is involved in the biochemical pathways leading to the synthesis of IRAK-4 inhibitors . These inhibitors can block the signal transduction pathway of Toll-like and IL-1 receptors, thereby modulating the immune response.

Result of Action

As an intermediate in the synthesis of IRAK-4 inhibitors, the result of the action of tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate would be the production of these inhibitors . These inhibitors can potentially modulate the immune response, which could be beneficial in the treatment of certain autoimmune diseases and cancers.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate with 2-aminophenylamine to form tert-butyl 3-[(2-aminophenyl)amino]but-2-enoate, which is then cyclized with triethylamine to form tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate.", "Starting Materials": [ "tert-butyl 3-aminocrotonate", "2-aminophenylamine", "triethylamine" ], "Reaction": [ "Step 1: tert-butyl 3-aminocrotonate is reacted with 2-aminophenylamine in the presence of a base such as sodium hydride or potassium carbonate to form tert-butyl 3-[(2-aminophenyl)amino]but-2-enoate.", "Step 2: The resulting tert-butyl 3-[(2-aminophenyl)amino]but-2-enoate is then cyclized with triethylamine to form tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate.", "Step 3: The product is purified by recrystallization or column chromatography." ] }

CAS RN

1513681-34-9

Product Name

tert-butyl 3-[(2-aminophenyl)amino]azetidine-1-carboxylate

Molecular Formula

C14H21N3O2

Molecular Weight

263.3

Purity

95

Origin of Product

United States

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